Cas no 21158-73-6 ((s)-2-amino-3-(4-chloro-phenyl)-2-methyl-propionic acid ethyl ester)

(s)-2-amino-3-(4-chloro-phenyl)-2-methyl-propionic acid ethyl ester structure
21158-73-6 structure
Product Name:(s)-2-amino-3-(4-chloro-phenyl)-2-methyl-propionic acid ethyl ester
CAS No:21158-73-6
MF:C12H16ClNO2
MW:241.713942527771
CID:911201
PubChem ID:11586779
Update Time:2025-08-05

(s)-2-amino-3-(4-chloro-phenyl)-2-methyl-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • (s)-2-amino-3-(4-chloro-phenyl)-2-methyl-propionic acid ethyl ester
    • ethyl (2S)-2-amino-3-(4-chlorophenyl)-2-methylpropanoate
    • ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
    • (S)-ETHYL 2-AMINO-3-(4-CHLOROPHENYL)-2-METHYLPROPANOATE
    • 2-(4-Chlor-benzyl)-2-amino-propionsaeure-aethylester
    • 2--2-amino-propionsaeure-aethylester
    • AB26162
    • AG-E-55229
    • ALANINE, 3-(P-CHLOROPHENYL)-2-METHYL, ETHYL ESTER
    • CTK4E5984
    • 21158-73-6
    • Inchi： 1S/C12H16ClNO2/c1-3-16-11(15)12(2,14)8-9-4-6-10(13)7-5-9/h4-7H,3,8,14H2,1-2H3/t12-/m0/s1
    • InChI Key： HKYTXRJHGDJCPV-LBPRGKRZSA-N
    • SMILES： ClC1C=CC(=CC=1)C[C@](C(=O)OCC)(C)N

Computed Properties

  • Exact Mass: 241.08700
  • Monoisotopic Mass: 241.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32000
  • LogP: 2.86330

(s)-2-amino-3-(4-chloro-phenyl)-2-methyl-propionic acid ethyl ester Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(s)-2-amino-3-(4-chloro-phenyl)-2-methyl-propionic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6512247-0.05g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
 21158-73-6
0.05g
 $612.0 2023-05-31
Enamine
EN300-6512247-0.1g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
 21158-73-6
0.1g
 $640.0 2023-05-31
Enamine
EN300-6512247-0.25g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
 21158-73-6
0.25g
 $670.0 2023-05-31
Enamine
EN300-6512247-0.5g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
 21158-73-6
0.5g
 $699.0 2023-05-31
Enamine
EN300-6512247-1.0g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
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1g
 $728.0 2023-05-31
Enamine
EN300-6512247-2.5g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
 21158-73-6
2.5g
 $1428.0 2023-05-31
Enamine
EN300-6512247-5.0g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
 21158-73-6
5g
 $2110.0 2023-05-31
Enamine
EN300-6512247-10.0g
ethyl 2-amino-3-(4-chlorophenyl)-2-methylpropanoate
 21158-73-6
10g
 $3131.0 2023-05-31

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